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Compound of Interest

Compound Name: 5-Methoxyflavanone

Cat. No.: B1149988 Get Quote

Application Notes and Protocols for 5-
Methoxyflavanone
Topic: Preparing Stock Solutions of 5-
Methoxyflavanone for Experimental Use
Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols for the preparation, storage, and handling

of stock solutions of 5-Methoxyflavanone for use in various experimental settings. It includes

key physicochemical data, step-by-step instructions for dissolution and dilution, and

recommendations for ensuring solution stability. Additionally, relevant biological signaling

pathways and experimental workflows are visualized to aid in experimental design.

Physicochemical Properties of 5-Methoxyflavanone
5-Methoxyflavanone is a metabolite of 5-Methoxyflavone, a naturally occurring flavonoid.[1][2]

Accurate preparation of solutions for in vitro and in vivo studies requires an understanding of its

fundamental chemical and physical properties.
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Property Value Source

Molecular Formula C₁₆H₁₄O₃ [3]

Molecular Weight 254.28 g/mol [4]

CAS Number 55947-36-9 [1][2]

Appearance Off-white powder [5]

Solubility Soluble in DMSO [6]

Storage (Solid) 0-8 °C [5]

Experimental Protocols
Preparation of a High-Concentration Stock Solution
(e.g., 100 mM in DMSO)
This protocol describes the preparation of a concentrated stock solution of 5-
Methoxyflavanone, which can be stored for long periods and diluted to various working

concentrations.

Materials:

5-Methoxyflavanone (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Pipettes

Procedure:
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Determine the required mass: To prepare a 100 mM stock solution, use the following

formula: Mass (mg) = Desired Concentration (M) x Molecular Weight ( g/mol ) x Volume (L) x

1000 For 1 mL of 100 mM solution: 0.1 mol/L x 254.28 g/mol x 0.001 L x 1000 = 25.43 mg

Weigh the compound: Accurately weigh 25.43 mg of 5-Methoxyflavanone and place it into a

sterile vial.

Add solvent: Add 1 mL of anhydrous DMSO to the vial.

Dissolve the compound: Tightly cap the vial and vortex thoroughly. If necessary, gentle

warming or sonication can be used to aid dissolution.[6] Ensure the solid is completely

dissolved before use.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store at -20°C or -80°C for long-term stability.[7]

Preparation of Working Solutions
Working solutions are prepared by diluting the high-concentration stock solution into an

appropriate aqueous buffer or cell culture medium. It is crucial to ensure that the final

concentration of the organic solvent (e.g., DMSO) is not toxic to the experimental system.

Materials:

100 mM 5-Methoxyflavanone stock solution in DMSO

Sterile phosphate-buffered saline (PBS), cell culture medium, or other aqueous buffer

Sterile tubes

Pipettes

Procedure:

Calculate the required volume of stock solution: Use the formula M₁V₁ = M₂V₂, where:

M₁ = Concentration of the stock solution (e.g., 100 mM)
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V₁ = Volume of the stock solution to be added

M₂ = Desired final concentration of the working solution (e.g., 100 µM)

V₂ = Final volume of the working solution (e.g., 1 mL)

V₁ = (100 µM x 1 mL) / 100,000 µM = 0.001 mL or 1 µL

Prepare the working solution: Add 999 µL of the desired aqueous buffer to a sterile tube. Add

1 µL of the 100 mM stock solution.

Mix thoroughly: Vortex the solution gently to ensure homogeneity.

Final solvent concentration: In this example, the final DMSO concentration is 0.1%. Always

calculate the final solvent concentration and include a vehicle control in your experiments.

Use immediately: It is recommended to prepare fresh working solutions immediately before

use to minimize degradation.[7]

Experimental Workflow
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Caption: Workflow for preparing 5-Methoxyflavanone solutions.
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Biological Activity and Signaling Pathways
5-Methoxyflavone, a closely related compound, has been shown to exert anti-inflammatory and

neuroprotective effects through various signaling pathways.[8][9][10] It can activate the

Nrf2/HO-1 pathway, which in turn suppresses pro-inflammatory signaling cascades like

TLR4/NF-κB.[8] Additionally, it has been identified as an inhibitor of DNA polymerase-beta,

which may contribute to its neuroprotective effects against β-amyloid toxicity.[6][11] Some

methoxyflavones also enhance TRAIL-induced apoptosis in cancer cells by upregulating death

receptors (DR4/DR5) and modulating apoptosis-related proteins like cFLIP and Mcl-1.[6][12]
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Caption: Inhibition of LPS-induced inflammation by 5-Methoxyflavanone.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.researchgate.net/figure/A-proposed-model-illustrated-the-mechanism-by-which-5-methoxyflavone-protected-against_fig8_365890154
https://pmc.ncbi.nlm.nih.gov/articles/PMC12370873/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9524045/
https://www.researchgate.net/figure/A-proposed-model-illustrated-the-mechanism-by-which-5-methoxyflavone-protected-against_fig8_365890154
https://www.medchemexpress.com/5-Methoxyflavone.html
https://pubmed.ncbi.nlm.nih.gov/26517378/
https://www.medchemexpress.com/5-Methoxyflavone.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3281787/
https://www.benchchem.com/product/b1149988?utm_src=pdf-body-img
https://www.benchchem.com/product/b1149988?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability and Storage Recommendations
Proper storage is critical to prevent degradation and ensure the reproducibility of experimental

results.

Solution Type Solvent
Storage
Temperature

Recommended
Duration

Notes

Solid Compound N/A 0-8 °C
As per

manufacturer

Protect from

light.[7]

Stock Solution DMSO -20 °C Up to 1 year

Aliquot to avoid

freeze-thaw

cycles.[6][7]

Stock Solution DMSO -80 °C Up to 2 years

Preferred for

long-term

storage.[6][7]

Working Solution Aqueous Buffer 2-8 °C < 24 hours

Prepare fresh

before each

experiment.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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